Cas no 651-97-8 (3,6-Difluorophthalic acid)

3,6-Difluorophthalic acid is a fluorinated derivative of phthalic acid, characterized by the presence of fluorine atoms at the 3 and 6 positions of the aromatic ring. This structural modification enhances its reactivity and utility as a building block in organic synthesis, particularly in the preparation of advanced polymers, pharmaceuticals, and agrochemicals. The fluorine substituents impart electron-withdrawing effects, improving the compound's stability and compatibility with demanding reaction conditions. Its high purity and well-defined structure make it a reliable intermediate for precision applications. The compound is typically supplied as a white crystalline solid, ensuring consistent performance in research and industrial processes.

3,6-Difluorophthalic acid structure

Product Name:3,6-Difluorophthalic acid

CAS No:651-97-8

MF:C₈H₄F₂O₄

MW:202.111769676208

MDL:MFCD03840499

CID:82917

PubChem ID:643385

Update Time:2025-05-26

3,6-Difluorophthalic acid Chemical and Physical Properties

Names and Identifiers

- 3,6-Difluorophthalic acid
- 1,4-Difluorophthalic acid
- 3,6-difluorobenzene-1,2-dicarboxylic acid
- PubChem1945
- 3,6-difluoro-phthalic acid
- KSC352E6D
- VFLMWMTWWZGXGA-UHFFFAOYSA-N
- WT275
- PC7848
- SBB064469
- CM13819
- TRA0060105
- FCH1325802
- AS02019
- AX8010831
- 3,5-
- FT-0654646
- InChI=1/C8H4F2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14
- DTXSID00349163
- 651-97-8
- DS-15303
- AC-9808
- AKOS005145862
- 20035-51-2
- MFCD03840499
- SY101301
- CS-W015522
- SCHEMBL3309453
- 3,5-Difluoro-1,2-benzenedicarboxylic acid
- A19940
- 1,2-benzenedicarboxylic acid, 3,6-difluoro-
- 3,6-Difluoro-1,2-benzenedicarboxylic Acid
- MDL： MFCD03840499
- Inchi： 1S/C8H4F2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14)
- InChI Key： VFLMWMTWWZGXGA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C(=O)O)=C1C(=O)O)F

Computed Properties

Exact Mass: 202.00800
Monoisotopic Mass: 202.008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 74.6

Experimental Properties

Color/Form: Cream powder
Density: 1.644g/cm3
Melting Point: 184°C
Boiling Point: 357ºC at 760 mmHg
Flash Point: 169.7ºC
Refractive Index: 1.566
PSA: 74.60000
LogP: 1.36120
Solubility: Not determined

3,6-Difluorophthalic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Safety Instruction： S26; S37
Hazardous Material Identification：
Risk Phrases：R36/37/38

3,6-Difluorophthalic acid Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3,6-Difluorophthalic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D808363-1g	3,6-Difluorophthalic acid	651-97-8	98%	1g	878.40	2021-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011248-1g	3,6-Difluorophthalic acid	651-97-8	98%	1g	￥353	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011248-250mg	3,6-Difluorophthalic acid	651-97-8	98%	250mg	￥134	2024-05-22
TRC	D448120-250mg	3,6-Difluorophthalic Acid	651-97-8		250mg	$ 150.00	2023-09-07
TRC	D448120-2.5g	3,6-Difluorophthalic Acid	651-97-8		2.5g	$ 1160.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D122883-1g	3,6-Difluorophthalic acid	651-97-8	98%	1g	¥404.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D122883-250mg	3,6-Difluorophthalic acid	651-97-8	98%	250mg	¥199.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D122883-25g	3,6-Difluorophthalic acid	651-97-8	98%	25g	¥7056.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D122883-5g	3,6-Difluorophthalic acid	651-97-8	98%	5g	¥1616.90	2023-09-03
Fluorochem	013826-250mg	3,6-Difluorophthalic acid	651-97-8	96%	250mg	￡52.00	2022-03-01

3,6-Difluorophthalic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:651-97-8)3,6-difluorophthalic acid

Order Number:sfd13695

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:651-97-8)3,6-Difluorophthalic acid

Order Number:A19940

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):175.0

Email:sales@amadischem.com